Cas no 90113-34-1 (ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate)

• Product Name: ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate
• CAS No: 90113-34-1
• MF: C₈H₁₄O₃
• MW: 158.19
• CID: 5113330
• Update Time: 2026-03-03

ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate

• Inchi： 1S/C8H14O3/c1-2-11-8(10)7-4-3-6(7)5-9/h6-7,9H,2-5H2,1H3
• InChI Key： BGZYKNGWFHOYNS-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CCC1CO

Additional information on ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate

Professional Introduction to Ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate (CAS No. 90113-34-1)

Ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate, with the CAS number 90113-34-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of cyclobutane derivatives, which have garnered considerable attention due to their unique structural properties and potential applications in various scientific domains.

The molecular structure of ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate consists of a cyclobutane ring substituted with a hydroxymethyl group at the 2-position and an ester group at the 1-position. This specific arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry. The presence of both hydroxymethyl and ester functionalities allows for diverse chemical transformations, including nucleophilic addition, esterification, and oxidation reactions, which are pivotal in the development of novel chemical entities.

In recent years, there has been growing interest in cyclobutane derivatives due to their potential applications in drug discovery and material science. The cyclobutane ring, being a strained four-membered heterocycle, can influence the electronic properties and biological activity of molecules. This structural motif has been explored in the design of bioactive compounds, including those targeting neurological disorders and anti-inflammatory pathways.

One of the most compelling aspects of ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel pharmacophores that exhibit enhanced binding affinity and selectivity towards target proteins. For instance, studies have demonstrated its role in constructing analogs of nonsteroidal anti-inflammatory drugs (NSAIDs), where the cyclobutane core contributes to improved pharmacokinetic profiles.

The hydroxymethyl group in ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate serves as a versatile handle for further functionalization. This functionality can be readily converted into other pharmacologically relevant groups, such as aldehydes or ketones, through oxidation reactions. Such transformations are crucial in medicinal chemistry for generating compounds with different biological activities while maintaining structural similarity to known active agents.

Esterification of the carboxyl group provides an additional layer of reactivity, enabling further derivatization into amides or other esters. These modifications are often employed to enhance solubility, bioavailability, or metabolic stability of drug candidates. The ability to systematically modify both hydroxymethyl and ester functionalities makes ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate a highly adaptable scaffold for synthetic exploration.

The compound's relevance extends beyond pharmaceutical applications into materials science. Cyclobutene derivatives have been investigated for their potential use in polymer chemistry, where they contribute to the development of high-performance polymers with unique mechanical and thermal properties. The strained nature of the cyclobutane ring can influence polymer crystallinity and morphology, leading to materials with tailored characteristics for industrial use.

Recent advancements in computational chemistry have further highlighted the importance of ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate. Molecular modeling studies have revealed insights into its interactions with biological targets, aiding in the rational design of next-generation drugs. These computational approaches complement experimental efforts by predicting binding affinities and identifying optimal modifications for enhancing drug-like properties.

The synthesis of ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate itself is an intriguing challenge that has driven innovation in synthetic methodologies. Modern techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantioselectivity in its preparation. These advancements underscore the compound's significance as a research tool and a precursor for high-value chemical products.

In conclusion, ethyl 2-(hydroxymethyl)cyclobutane-1-carboxylate (CAS No. 90113-34-1) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and versatile reactivity make it indispensable in pharmaceutical research, material science, and synthetic chemistry. As our understanding of its properties continues to evolve, so too will its contributions to advancing scientific knowledge and technological innovation.